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N-[1-[(1,3-benzodioxol-5-ylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide N-[1-[(1,3-benzodioxol-5-ylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0918877
InChI: InChI=1S/C23H20N2O4S/c1-14-5-6-16(10-15(14)2)22(26)25-19(12-18-4-3-9-30-18)23(27)24-17-7-8-20-21(11-17)29-13-28-20/h3-12H,13H2,1-2H3,(H,24,27)(H,25,26)/b19-12-
SMILES: CC1=C(C=C(C=C1)C(=O)NC(=CC2=CC=CS2)C(=O)NC3=CC4=C(C=C3)OCO4)C
Molecular Formula: C23H20N2O4S
Molecular Weight: 420.5 g/mol

N-[1-[(1,3-benzodioxol-5-ylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide

CAS No.:

Cat. No.: VC0918877

Molecular Formula: C23H20N2O4S

Molecular Weight: 420.5 g/mol

* For research use only. Not for human or veterinary use.

N-[1-[(1,3-benzodioxol-5-ylamino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide -

Specification

Molecular Formula C23H20N2O4S
Molecular Weight 420.5 g/mol
IUPAC Name N-[(Z)-3-(1,3-benzodioxol-5-ylamino)-3-oxo-1-thiophen-2-ylprop-1-en-2-yl]-3,4-dimethylbenzamide
Standard InChI InChI=1S/C23H20N2O4S/c1-14-5-6-16(10-15(14)2)22(26)25-19(12-18-4-3-9-30-18)23(27)24-17-7-8-20-21(11-17)29-13-28-20/h3-12H,13H2,1-2H3,(H,24,27)(H,25,26)/b19-12-
Standard InChI Key DBQVQJPDNPCGHV-UNOMPAQXSA-N
Isomeric SMILES CC1=C(C=C(C=C1)C(=O)N/C(=C\C2=CC=CS2)/C(=O)NC3=CC4=C(C=C3)OCO4)C
SMILES CC1=C(C=C(C=C1)C(=O)NC(=CC2=CC=CS2)C(=O)NC3=CC4=C(C=C3)OCO4)C
Canonical SMILES CC1=C(C=C(C=C1)C(=O)NC(=CC2=CC=CS2)C(=O)NC3=CC4=C(C=C3)OCO4)C

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